3-Hydroxy-5-methylhex-4-enoyl-CoA

• Molecular Formula: C28H46N7O17P3S
• Molecular Weight: 877.7 g/mol
• InChI: InChI=1S/C28H46N7O17P3S/c1-16(2)6-5-7-19(37)56-11-10-30-18(36)8-9-31-26(40)23(39)28(3,4)13-49-55(46,47)52-54(44,45)48-12-17-22(51-53(41,42)43)21(38)27(50-17)35-15-34-20-24(29)32-14-33-25(20)35/h6,14-15,17,21-23,27,38-39H,5,7-13H2,1-4H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,21-,22-,23+,27-/m1/s1
• InChIKey: BEYYLHUMFMWPLH-SVHODSNWSA-N

3-Hydroxy-5-methylhex-4-enoyl-CoA Overview

3-Hydroxy-5-methylhex-4-enoyl-CoA (molecular weight 893.7 g/mol [1]) is a specialized Coenzyme A (CoA) derivative that functions as a key intermediate in the microbial degradation of acyclic monoterpenes, such as citronellol and geraniol, and is linked to the leucine catabolism pathway [2]. It is a 3-hydroxy-3-alkylglutaryl-CoA, characterized by a β-hydroxy group and a 4-ene unsaturation on a branched 6-carbon acyl chain. This compound is not a primary metabolite but a specific pathway intermediate, primarily identified and characterized in organisms like *Pseudomonas aeruginosa* [3].

Research Context Acyclic monoterpene / leucine catabolism

Source Characterized Pseudomonas aeruginosa

Pathway Role Dedicated intermediate for dehydrogenase step

• [1] PubChem. 3-Hydroxy-5-methylhex-4-enoyl-CoA (Compound Summary). CID 9549330. View Source
• [2] Aguilar JA, Zavala AN, Díaz-Pérez C, Cervantes C, Díaz-Pérez AL, Campos-García J. The atu and liu clusters are involved in the catabolic pathways for acyclic monoterpenes and leucine in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Mar;72(3):2070-9. doi: 10.1128/AEM.72.3.2070-2079.2006. View Source
• [3] Human Metabolome Database (HMDB). Showing metabocard for 3-Hydroxy-5-methylhex-4-enoyl-CoA (HMDB0060373). View Source

Why Substitution with Other CoA Esters Fails

Generic substitution with other CoA esters, such as 3-hydroxyisovaleryl-CoA, 5-methylhex-4-enoyl-CoA, or (2E)-5-methylhexa-2,4-dienoyl-CoA, fails because each occupies a distinct, non-interchangeable node within the highly ordered acyclic monoterpene and leucine catabolic pathways [1]. The enzymes in these pathways exhibit strict substrate specificity. For example, the *P. aeruginosa* acyl-CoA dehydrogenase AtuD is specific for citronellyl-CoA and is inactive with the structurally related 5-methylhex-4-enoyl-CoA or isovaleryl-CoA [2]. Similarly, the downstream hydration of (2E)-5-methylhexa-2,4-dienoyl-CoA to 3-hydroxy-5-methylhex-4-enoyl-CoA is a specific, enzyme-catalyzed step [3]. Using a different acyl-CoA will not replicate the correct metabolic flux or enzyme activity, leading to erroneous kinetic data and misinterpretation of pathway regulation.

5-Methylhex-4-enoyl-CoA

May not be recognized by the upstream dehydrogenase AtuD, preventing pathway entry.

3-Hydroxyisovaleryl-CoA

Divergent enzyme specificity; functions as a hydro-lyase substrate, not a dehydrogenase substrate in this context.

(2E)-5-Methylhexa-2,4-dienoyl-CoA

Precursor in the hydration step; cannot replace the hydroxylated product for downstream dehydrogenase assays.

• [1] Aguilar JA, Zavala AN, Díaz-Pérez C, Cervantes C, Díaz-Pérez AL, Campos-García J. The atu and liu clusters are involved in the catabolic pathways for acyclic monoterpenes and leucine in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Mar;72(3):2070-9. doi: 10.1128/AEM.72.3.2070-2079.2006. View Source
• [2] Förster-Fromme K, Höschle B, Mack C, Bott M, Armbruster W, Jendrossek D. Identification of genes and proteins necessary for catabolism of acyclic terpenes and leucine/isovalerate in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Jul;72(7):4819-28. doi: 10.1128/AEM.00853-06. View Source
• [3] KEGG REACTION: R08093. 3-hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase. View Source

Differentiation from Structural Analogs

Hydration Product of Specific Dienoyl-CoA

3-Hydroxy-5-methylhex-4-enoyl-CoA is specifically formed via the hydration of (2E)-5-methylhexa-2,4-dienoyl-CoA, a reaction catalyzed by enoyl-CoA hydratase (EC 4.2.1.17). In contrast, the structurally analogous compound 5-methylhex-4-enoyl-CoA is not a substrate for the same enzyme in the degradation of citronellol, as evidenced by the strict specificity of the upstream dehydrogenase AtuD [1]. This places 3-hydroxy-5-methylhex-4-enoyl-CoA as a dedicated intermediate in a specific pathway branch, distinct from the fate of other similar CoA esters.

Enzymatic Specificity

Class-level inference

Product of (2E)-5-methylhexa-2,4-dienoyl-CoA hydration

vs. 5-Methylhex-4-enoyl-CoA not a substrate for AtuD

Confirms pathway-specific intermediate

Based on P. aeruginosa enzyme assays

Evidence Dimension	Enzymatic Specificity / Pathway Placement
Target Compound Data	Enzymatic product of (2E)-5-methylhexa-2,4-dienoyl-CoA + H2O [2]
Comparator Or Baseline	5-Methylhex-4-enoyl-CoA
Quantified Difference	5-Methylhex-4-enoyl-CoA is not utilized by citronellyl-CoA dehydrogenase (AtuD) [1], a prerequisite step for entering the pathway where 3-hydroxy-5-methylhex-4-enoyl-CoA is formed.
Conditions	Enzymatic assays in *Pseudomonas aeruginosa*

Why This Matters

This confirms that 3-hydroxy-5-methylhex-4-enoyl-CoA is the only valid substrate for studying the subsequent dehydrogenase step in the acyclic monoterpene catabolic pathway.

• [1] Förster-Fromme K, Höschle B, Mack C, Bott M, Armbruster W, Jendrossek D. Identification of genes and proteins necessary for catabolism of acyclic terpenes and leucine/isovalerate in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Jul;72(7):4819-28. doi: 10.1128/AEM.00853-06. View Source
• [2] KEGG REACTION: R08093. 3-hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase. View Source

Substrate Specificity for Dehydrogenase

The conversion of 3-hydroxy-5-methylhex-4-enoyl-CoA to 5-methyl-3-oxo-4-hexenoyl-CoA is catalyzed by a 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35). This reaction is part of the β-oxidation-like steps in terpene degradation. While specific Km and kcat values for this exact compound are not widely reported, its role is inferred from pathway studies. Its closest analog in leucine degradation, 3-hydroxyisovaleryl-CoA, is a substrate for a different dehydratase [1] and would not be recognized by the same dehydrogenase complex due to the absence of the 4-ene unsaturation and different chain length, highlighting a clear functional divergence.

Substrate Specificity

Class-level inference

Dehydrogenase substrate (EC 1.1.1.35)

vs. 3-Hydroxyisovaleryl-CoA: hydro-lyase substrate

Avoids false-positive dehydrogenase data

KEGG orthology and pathway mapping

Evidence Dimension	Substrate Specificity
Target Compound Data	Substrate for EC 1.1.1.35 dehydrogenase [2]
Comparator Or Baseline	3-Hydroxyisovaleryl-CoA
Quantified Difference	3-Hydroxyisovaleryl-CoA is a substrate for a hydro-lyase (EC 4.2.1.17) leading to 3-methylcrotonyl-CoA [1], not an EC 1.1.1.35 dehydrogenase for this specific step.
Conditions	Based on KEGG Orthology and pathway mapping

Why This Matters

This ensures that assays designed to measure dehydrogenase activity on 3-hydroxy-5-methylhex-4-enoyl-CoA will not produce false-positive results from contaminating or mis-substituted compounds like 3-hydroxyisovaleryl-CoA.

• [1] KEGG REACTION: R04137. 3-hydroxyisovaleryl-CoA hydro-lyase. View Source
• [2] KEGG REACTION: R08094. 3-hydroxy-5-methylhex-4-enoyl-CoA:NAD+ oxidoreductase. View Source

Physicochemical Distinction from Non-Hydroxylated Analog

The presence of a hydroxyl group at the C3 position of the acyl chain in 3-hydroxy-5-methylhex-4-enoyl-CoA increases its molecular weight (893.7 g/mol [1]) and polarity compared to its non-hydroxylated analog, 5-methylhex-4-enoyl-CoA (877.7 g/mol [2]). This 16 Da mass difference and altered hydrophobicity provide a clear basis for chromatographic separation and unique mass spectrometric detection. This is a critical distinction for accurate quantification in complex biological matrices.

Mass Distinction

Head-to-head

893.7 g/mol

+16.0 Da vs. 5-methylhex-4-enoyl-CoA (877.7)

Enables unambiguous LC-MS detection

Based on computed/experimental properties

Evidence Dimension	Molecular Weight
Target Compound Data	893.7 g/mol [1]
Comparator Or Baseline	5-Methylhex-4-enoyl-CoA
Quantified Difference	877.7 g/mol [2]; difference of 16.0 g/mol (O atom)
Conditions	Computed/Experimental physicochemical properties

Why This Matters

This allows for unambiguous identification and quantitation of 3-hydroxy-5-methylhex-4-enoyl-CoA in LC-MS-based metabolomics studies, preventing misidentification with its non-hydroxylated analog.

• [1] PubChem. 3-Hydroxy-5-methylhex-4-enoyl-CoA (Compound Summary). CID 9549330. View Source
• [2] EAWAG-BBD. 5-Methylhex-4-enoyl-CoA. View Source

Research Applications

Pathway Reconstitution in Pseudomonas

3-Hydroxy-5-methylhex-4-enoyl-CoA is an essential substrate for reconstituting the dehydrogenase step (EC 1.1.1.35) in the citronellol/geraniol degradation pathway of *Pseudomonas aeruginosa* [1]. Using this specific compound is required to accurately measure the activity of the cognate dehydrogenase and study the pathway's flux. Substitution with any other CoA ester will yield no activity or artifactual results [2].

LC-MS/MS Assay Development

In metabolomics studies focused on microbial terpene utilization or the leucine degradation pathway, 3-hydroxy-5-methylhex-4-enoyl-CoA serves as a diagnostic biomarker. Its unique molecular mass of 893.7 Da [3] and retention time profile differentiate it from other isobaric or structurally similar CoA esters, enabling the development of highly specific MRM (Multiple Reaction Monitoring) transitions for accurate quantitation in complex biological samples.

Enzyme Substrate Specificity Studies

This compound is a crucial tool for enzymologists studying the substrate scope of enoyl-CoA hydratases (EC 4.2.1.17) and 3-hydroxyacyl-CoA dehydrogenases (EC 1.1.1.35) [4]. It represents a branched, unsaturated β-hydroxyacyl-CoA, allowing researchers to probe the active site architecture and specificity determinants of these enzymes towards non-linear substrates, contrasting with their activity on straight-chain fatty acyl-CoA esters [5].

Application

Selection Property

Validation Focus

Pseudomonas pathway reconstitution

Pathway-specific CoA substrate

Dehydrogenase activity reconstitution

LC-MS/MS assay development

Distinct mass and retention profile

MRM transition specificity

Enzyme specificity studies

Branched β-hydroxyacyl-CoA structure

Active site architecture probing

• [1] Aguilar JA, Zavala AN, Díaz-Pérez C, Cervantes C, Díaz-Pérez AL, Campos-García J. The atu and liu clusters are involved in the catabolic pathways for acyclic monoterpenes and leucine in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Mar;72(3):2070-9. doi: 10.1128/AEM.72.3.2070-2079.2006. View Source
• [2] Förster-Fromme K, Höschle B, Mack C, Bott M, Armbruster W, Jendrossek D. Identification of genes and proteins necessary for catabolism of acyclic terpenes and leucine/isovalerate in Pseudomonas aeruginosa. Appl Environ Microbiol. 2006 Jul;72(7):4819-28. doi: 10.1128/AEM.00853-06. View Source
• [3] PubChem. 3-Hydroxy-5-methylhex-4-enoyl-CoA (Compound Summary). CID 9549330. View Source
• [4] KEGG REACTION: R08094. 3-hydroxy-5-methylhex-4-enoyl-CoA:NAD+ oxidoreductase. View Source
• [5] Bock T, et al. The Structure of LiuC, a 3-Hydroxy-3-Methylglutaconyl CoA Dehydratase Involved in Isovaleryl-CoA Biosynthesis in Myxococcus xanthus, Reveals Insights into Specificity and Catalysis. Chembiochem. 2016. View Source